1-Benzyl-3-cetyl-2-methylimidazolium iodide
1-Benzyl-3-cetyl-2-methylimidazolium iodide
NH-125 is a eukaryotic elongation factor 2 (eEF-2) kinase (CaMK III) inhibitor.
Brand Name:
Vulcanchem
CAS No.:
278603-08-0
VCID:
VC0537104
InChI:
InChI=1S/C27H45N2.HI/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-28-23-24-29(26(28)2)25-27-20-17-16-18-21-27;/h16-18,20-21,23-24H,3-15,19,22,25H2,1-2H3;1H/q+1;/p-1
SMILES:
CCCCCCCCCCCCCCCCN1C=C[N+](=C1C)CC2=CC=CC=C2.[I-]
Molecular Formula:
C27H45IN2
Molecular Weight:
524.6 g/mol
1-Benzyl-3-cetyl-2-methylimidazolium iodide
CAS No.: 278603-08-0
Inhibitors
VCID: VC0537104
Molecular Formula: C27H45IN2
Molecular Weight: 524.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 278603-08-0 |
---|---|
Product Name | 1-Benzyl-3-cetyl-2-methylimidazolium iodide |
Molecular Formula | C27H45IN2 |
Molecular Weight | 524.6 g/mol |
IUPAC Name | 1-benzyl-3-hexadecyl-2-methylimidazol-1-ium;iodide |
Standard InChI | InChI=1S/C27H45N2.HI/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-28-23-24-29(26(28)2)25-27-20-17-16-18-21-27;/h16-18,20-21,23-24H,3-15,19,22,25H2,1-2H3;1H/q+1;/p-1 |
Standard InChIKey | RVWOHCBHAGBLLT-UHFFFAOYSA-M |
SMILES | CCCCCCCCCCCCCCCCN1C=C[N+](=C1C)CC2=CC=CC=C2.[I-] |
Canonical SMILES | CCCCCCCCCCCCCCCCN1C=C[N+](=C1C)CC2=CC=CC=C2.[I-] |
Appearance | Solid powder |
Description | NH-125 is a eukaryotic elongation factor 2 (eEF-2) kinase (CaMK III) inhibitor. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1-benzyl-3-acetyl-2-methylimidazolium iodide NH 125 |
Reference | 1: Basak A, Abouelhassan Y, Zuo R, Yousaf H, Ding Y, Huigens RW. Antimicrobial peptide-inspired NH125 analogues: bacterial and fungal biofilm-eradicating agents and rapid killers of MRSA persisters. Org Biomol Chem. 2017 Jul 5;15(26):5503-5512. doi: 10.1039/c7ob01028a. PubMed PMID: 28534905. 2: Abouelhassan Y, Basak A, Yousaf H, Huigens RW 3rd. Identification of N-Arylated NH125 Analogues as Rapid Eradicating Agents against MRSA Persister Cells and Potent Biofilm Killers of Gram-Positive Pathogens. Chembiochem. 2017 Feb 16;18(4):352-357. doi: 10.1002/cbic.201600622. Epub 2017 Jan 16. PubMed PMID: 27925693. 3: Kim W, Fricke N, Conery AL, Fuchs BB, Rajamuthiah R, Jayamani E, Vlahovska PM, Ausubel FM, Mylonakis E. NH125 kills methicillin-resistant Staphylococcus aureus persisters by lipid bilayer disruption. Future Med Chem. 2016;8(3):257-69. doi: 10.4155/fmc.15.189. Epub 2016 Feb 24. PubMed PMID: 26910612; PubMed Central PMCID: PMC4976882. 4: Bender CL, Yang Q, Sun L, Liu SJ. NH125 reduces the level of CPEB3, an RNA binding protein, to promote synaptic GluA2 expression. Neuropharmacology. 2016 Feb;101:531-7. doi: 10.1016/j.neuropharm.2015.03.017. Epub 2015 Apr 2. PubMed PMID: 25842244; PubMed Central PMCID: PMC4592363. 5: McCamphill PK, Farah CA, Anadolu MN, Hoque S, Sossin WS. Bidirectional regulation of eEF2 phosphorylation controls synaptic plasticity by decoding neuronal activity patterns. J Neurosci. 2015 Mar 11;35(10):4403-17. doi: 10.1523/JNEUROSCI.2376-14.2015. PubMed PMID: 25762683. 6: Usui T, Okada M, Hara Y, Yamawaki H. Eukaryotic elongation factor 2 kinase regulates the development of hypertension through oxidative stress-dependent vascular inflammation. Am J Physiol Heart Circ Physiol. 2013 Sep 1;305(5):H756-68. doi: 10.1152/ajpheart.00373.2013. Epub 2013 Jun 28. PubMed PMID: 23812389; PubMed Central PMCID: PMC4073962. 7: Devkota AK, Tavares CD, Warthaka M, Abramczyk O, Marshall KD, Kaoud TS, Gorgulu K, Ozpolat B, Dalby KN. Investigating the kinetic mechanism of inhibition of elongation factor 2 kinase by NH125: evidence of a common in vitro artifact. Biochemistry. 2012 Mar 13;51(10):2100-12. doi: 10.1021/bi201787p. Epub 2012 Mar 5. PubMed PMID: 22352903; PubMed Central PMCID: PMC3673019. 8: Chen Z, Gopalakrishnan SM, Bui MH, Soni NB, Warrior U, Johnson EF, Donnelly JB, Glaser KB. 1-Benzyl-3-cetyl-2-methylimidazolium iodide (NH125) induces phosphorylation of eukaryotic elongation factor-2 (eEF2): a cautionary note on the anticancer mechanism of an eEF2 kinase inhibitor. J Biol Chem. 2011 Dec 23;286(51):43951-8. doi: 10.1074/jbc.M111.301291. Epub 2011 Oct 21. PubMed PMID: 22020937; PubMed Central PMCID: PMC3243513. 9: Arora S, Yang JM, Utsumi R, Okamoto T, Kitayama T, Hait WN. P-glycoprotein mediates resistance to histidine kinase inhibitors. Mol Pharmacol. 2004 Sep;66(3):460-7. PubMed PMID: 15322237. 10: Yamamoto K, Kitayama T, Ishida N, Watanabe T, Tanabe H, Takatani M, Okamoto T, Utsumi R. Identification and characterization of a potent antibacterial agent, NH125 against drug-resistant bacteria. Biosci Biotechnol Biochem. 2000 Apr;64(4):919-23. PubMed PMID: 10830522. |
PubChem Compound | 10436839 |
Last Modified | Nov 11 2021 |
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